molecular formula C12H18N2O2 B8281213 N-(1-methylethyl)-3-(4-nitrophenyl)propylamine

N-(1-methylethyl)-3-(4-nitrophenyl)propylamine

Cat. No.: B8281213
M. Wt: 222.28 g/mol
InChI Key: MZVDWGCWBYNDAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1-methylethyl)-3-(4-nitrophenyl)propylamine is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H18N2O2

Molecular Weight

222.28 g/mol

IUPAC Name

3-(4-nitrophenyl)-N-propan-2-ylpropan-1-amine

InChI

InChI=1S/C12H18N2O2/c1-10(2)13-9-3-4-11-5-7-12(8-6-11)14(15)16/h5-8,10,13H,3-4,9H2,1-2H3

InChI Key

MZVDWGCWBYNDAL-UHFFFAOYSA-N

Canonical SMILES

CC(C)NCCCC1=CC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(4-nitrophenyl)propyl p-toluenesulfonate (1 g) and 5 ml of isopropylamine were dissolved in 15 ml of dioxane, and the solution was stirred under heating with reflux for 4 hours. To the solution were added 100 ml of water and 100 ml of chloroform, and the mixture was thoroughly mixed for extraction. The chloroform-layer fraction was taken, washed with water and dried over sodium sulfate anhydrous. The solvent was removed in vacuo, and thus 0.61 g of an oil of N-(1-methylethyl)-3-(4-nitrophenyl)propylamine was obtained.
Name
3-(4-nitrophenyl)propyl p-toluenesulfonate
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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